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Compound of Interest

Compound Name: Olanzapine-lactam

Cat. No.: B608733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and analytical characterization of olanzapine-lactam. Olanzapine-lactam, a

significant degradation product of the atypical antipsychotic drug olanzapine, is of considerable

interest in pharmaceutical research and development for impurity profiling and stability studies.

Chemical Identity and Physicochemical Properties
Olanzapine-lactam, systematically named (3Z)-1,3-Dihydro-4-(4-methyl-1-piperazinyl)-3-(2-

oxopropylidene)-2H-1,5-benzodiazepin-2-one, is a key impurity and degradation product of

olanzapine.[1][2] Its formation is primarily attributed to the oxidative degradation of the

thiophene ring in the olanzapine molecule.[1][2]

Table 1: Chemical Identifiers of Olanzapine-Lactam
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Identifier Value

IUPAC Name
(3Z)-1,3-Dihydro-4-(4-methyl-1-piperazinyl)-3-

(2-oxopropylidene)-2H-1,5-benzodiazepin-2-one

Synonyms
(Z)-Olanzapine Ketolactam, Olanzapine Impurity

C

CAS Number 1017241-34-7

Molecular Formula C₁₇H₂₀N₄O₂

Molecular Weight 312.37 g/mol

Table 2: Physicochemical Data of Olanzapine-Lactam

Property Value

Melting Point 188-191 °C (predicted)

Boiling Point 446.4 ± 55.0 °C at 760 mmHg (predicted)

pKa 10.45 ± 0.40 (predicted)

Solubility Slightly soluble in DMSO and Methanol.

Synthesis of Olanzapine-Lactam
Olanzapine-lactam can be synthesized from olanzapine through an oxidative process. A

common laboratory-scale synthesis involves the reaction of olanzapine with an oxidizing agent

that mimics singlet oxygen.

This protocol is based on a patented method for the synthesis of olanzapine-related

substances.

Materials:

Olanzapine
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Organic solvent (e.g., Methanol, Ethanol, Dichloromethane, Chloroform, N,N-

Dimethylformamide, or N-Methylpyrrolidone)

Water

Oxone® (Potassium peroxymonosulfate)

Sodium hydroxide

Hydrochloric acid (2M)

Acetonitrile (for recrystallization)

Dichloromethane (for extraction)

Anhydrous sodium sulfate

Procedure:

In a reaction flask, dissolve olanzapine in a mixture of an organic solvent and water. A typical

ratio is 5-10 mL of organic solvent and 10-15 mL of water per gram of olanzapine.

To the stirred solution, add Oxone® and sodium hydroxide. The molar ratio of

olanzapine:Oxone®:sodium hydroxide is typically 1:1-2:2-4.

Maintain the reaction temperature between 10-80 °C (optimally 20-25 °C) and continue

stirring until thin-layer chromatography (TLC) indicates the disappearance of the olanzapine

starting material.

Once the reaction is complete, adjust the pH of the mixture to 6-7 using 2M hydrochloric

acid.

Extract the product into dichloromethane.

Wash the organic layer sequentially with water and saturated brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under

reduced pressure to obtain the crude product.
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Recrystallize the crude olanzapine-lactam from acetonitrile to yield the purified product.

Logical Flow of Synthesis:

Olanzapine Reaction Mixture
(Organic Solvent, Water, Oxone®, NaOH)

Oxidation Reaction
(20-25 °C)

pH Adjustment
(to 6-7 with HCl)

Liquid-Liquid Extraction
(Dichloromethane)

Purification
(Recrystallization from Acetonitrile) Olanzapine-Lactam

Click to download full resolution via product page

Synthesis workflow for olanzapine-lactam.

Analytical Characterization
The structural elucidation of olanzapine-lactam is accomplished through a combination of

spectroscopic techniques.

Table 3: ¹³C NMR Spectral Data of Olanzapine-Lactam in DMSO-d₆
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Chemical Shift (δ, ppm) Assignment

191.60 C=O (ketone)

155.49 C=O (lactam)

153.85 C=N

139.91 Aromatic C

137.88 Aromatic C

124.76 Aromatic CH

123.38 Aromatic CH

121.35 Aromatic CH

118.48 Aromatic CH

109.05 =C (exocyclic)

53.57 Piperazine CH₂

47.61 Piperazine CH₂

45.98 N-CH₃

Note: Detailed ¹H NMR data is not available in the provided search results.

Detailed IR spectral data with peak assignments for olanzapine-lactam is not available in the

provided search results. General characteristic peaks would include C=O stretching for the

lactam and ketone groups, C=N stretching, and aromatic C-H and C=C stretching.

Detailed mass spectrometry fragmentation data for olanzapine-lactam is not available in the

provided search results. The molecular ion peak would be expected at m/z 312.37.

Olanzapine Degradation Pathway
Olanzapine-lactam is a product of the oxidative degradation of olanzapine. This process

involves the opening of the thiophene ring.
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Olanzapine

Oxidative Stress
(e.g., heat, light, oxidizing agents)

Olanzapine-Lactam
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Formation of olanzapine-lactam from olanzapine.

This technical guide serves as a foundational resource for professionals engaged in the

development and analysis of olanzapine and its related compounds. The provided data and

protocols are essential for the accurate identification, synthesis, and quantification of

olanzapine-lactam, ensuring the quality and stability of olanzapine formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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